Cas no 1261761-91-4 (2-chloro-3-nitrobenzene-1-sulfonamide)
1261761-91-4 structure
Product Name:2-chloro-3-nitrobenzene-1-sulfonamide
CAS No:1261761-91-4
MF:C6H5ClN2O4S
MW:236.632899045944
MDL:MFCD18393717
CID:2604416
PubChem ID:66710064
Update Time:2024-11-04
2-chloro-3-nitrobenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-3-nitrobenzenesulfonamide
- GS0365
- 2-chloro-3-nitrobenzene-1-sulfonamide
- SB80710
- SCHEMBL517181
- E78629
- 1261761-91-4
- EN300-278310
-
- MDL: MFCD18393717
- Inchi: 1S/C6H5ClN2O4S/c7-6-4(9(10)11)2-1-3-5(6)14(8,12)13/h1-3H,(H2,8,12,13)
- InChI Key: YSJPYCOLWBGBRG-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CC=1S(N)(=O)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 235.9658555g/mol
- Monoisotopic Mass: 235.9658555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 114
- XLogP3: 0.9
Experimental Properties
- Density: 1.664±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.47 g/l) (25 º C),
2-chloro-3-nitrobenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013027607-25g |
2-Chloro-3-nitrobenzenesulfonamide |
1261761-91-4 | 97% | 25g |
$652.00 | 2022-04-03 | |
| Enamine | EN300-278310-0.05g |
2-chloro-3-nitrobenzene-1-sulfonamide |
1261761-91-4 | 95% | 0.05g |
$202.0 | 2023-09-09 | |
| Enamine | EN300-278310-0.1g |
2-chloro-3-nitrobenzene-1-sulfonamide |
1261761-91-4 | 95% | 0.1g |
$301.0 | 2023-09-09 | |
| Enamine | EN300-278310-0.25g |
2-chloro-3-nitrobenzene-1-sulfonamide |
1261761-91-4 | 95% | 0.25g |
$431.0 | 2023-09-09 | |
| Enamine | EN300-278310-0.5g |
2-chloro-3-nitrobenzene-1-sulfonamide |
1261761-91-4 | 95% | 0.5g |
$679.0 | 2023-09-09 | |
| Enamine | EN300-278310-1.0g |
2-chloro-3-nitrobenzene-1-sulfonamide |
1261761-91-4 | 95% | 1g |
$871.0 | 2023-06-05 | |
| Enamine | EN300-278310-2.5g |
2-chloro-3-nitrobenzene-1-sulfonamide |
1261761-91-4 | 95% | 2.5g |
$1707.0 | 2023-09-09 | |
| Enamine | EN300-278310-5.0g |
2-chloro-3-nitrobenzene-1-sulfonamide |
1261761-91-4 | 95% | 5g |
$2525.0 | 2023-06-05 | |
| Enamine | EN300-278310-10.0g |
2-chloro-3-nitrobenzene-1-sulfonamide |
1261761-91-4 | 95% | 10g |
$3746.0 | 2023-06-05 | |
| Enamine | EN300-278310-1g |
2-chloro-3-nitrobenzene-1-sulfonamide |
1261761-91-4 | 95% | 1g |
$871.0 | 2023-09-09 |
2-chloro-3-nitrobenzene-1-sulfonamide Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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